Cas no 32565-18-7 (7-Chloro-3-methyl-benzofuran-2-carboxylic acid)

• Product Name: 7-Chloro-3-methyl-benzofuran-2-carboxylic acid
• CAS No: 32565-18-7
• MF: C₁₀H₇ClO₃
• MW: 210.613782167435
• MDL: MFCD00124586
• CID: 311674
• PubChem ID: 2305631
• Update Time: 2025-11-02

7-Chloro-3-methyl-benzofuran-2-carboxylic acid Chemical and Physical Properties

Names and Identifiers

• 2-Benzofurancarboxylicacid, 7-chloro-3-methyl-
• 7-chloro-3-methyl-1-benzofuran-2-carboxylic acid
• 7-chloro-3-methyl-2-Benzofurancarboxylic acid
• 7-CHLORO-3-METHYL-BENZOFURAN-2-CARBOXYLIC ACID
• GIWYZUBCAKLCAJ-UHFFFAOYSA-N
• Z56886576
• AKOS000116558
• 7-chloro-3-methylbenzofuran-2-carboxylic acid, AldrichCPR
• F2169-0503
• MFCD00124586
• EN300-04920
• J-018785
• 7-chloro-3-methylbenzofuran-2-carboxylic acid
• CS-0219782
• SCHEMBL1520571
• DTXSID80367946
• 32565-18-7
• FT-0739506
• 7-Chloro-3-methyl-benzofuran-2-carboxylic acid

• MDL： MFCD00124586
• Inchi： 1S/C10H7ClO3/c1-5-6-3-2-4-7(11)9(6)14-8(5)10(12)13/h2-4H,1H3,(H,12,13)
• InChI Key： GIWYZUBCAKLCAJ-UHFFFAOYSA-N
• SMILES： ClC1=CC=CC2=C1OC(C(=O)O)=C2C

Computed Properties

• Exact Mass: 209.00058
• Monoisotopic Mass: 209.000547
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 14
• Rotatable Bond Count: 1
• Complexity: 238
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 53.3
• XLogP3: 3.2

Experimental Properties

• Density: 1.4±0.1 g/cm3
• Melting Point: NA
• Boiling Point: 362.8±37.0 °C at 760 mmHg
• Flash Point: 173.2±26.5 °C
• PSA: 53.27
• Vapor Pressure: 0.0±0.9 mmHg at 25°C

7-Chloro-3-methyl-benzofuran-2-carboxylic acid Security Information

• Signal Word：warning
• Hazard Statement： H303May be harmful if swallowed+H313Skin contact may be harmful+H333Inhalation may be harmful to the body
• Warning Statement： P264+P280+P305+P351+P338+P337+P313
• Safety Instruction： H303+H313+H333
• Storage Condition：storage at -4℃ (1-2weeks), longer storage period at -20℃ (1-2years)

Additional information on 7-Chloro-3-methyl-benzofuran-2-carboxylic acid

7-Chloro-3-methyl-benzofuran-2-carboxylic acid (CAS No. 32565-18-7): Properties, Applications, and Market Insights

7-Chloro-3-methyl-benzofuran-2-carboxylic acid (CAS No. 32565-18-7) is a specialized organic compound that has garnered significant attention in pharmaceutical and chemical research. This benzofuran derivative is characterized by its unique molecular structure, combining a chloro-substituted benzofuran core with a carboxylic acid functional group. Its chemical formula is C₁₀H₇ClO₃, and it typically appears as a white to off-white crystalline powder.

The growing interest in heterocyclic compounds like 7-Chloro-3-methyl-benzofuran-2-carboxylic acid stems from their versatile applications in medicinal chemistry. Researchers are particularly focused on its potential as a building block for drug discovery, especially in the development of anti-inflammatory agents and central nervous system (CNS) therapeutics. The compound's methyl and chloro substitutions at positions 3 and 7 respectively contribute to its distinctive electronic properties and reactivity patterns.

From a synthetic chemistry perspective, 7-Chloro-3-methyl-benzofuran-2-carboxylic acid serves as an important intermediate for organic synthesis. Its carboxylic acid moiety allows for various derivatization reactions, including esterification and amide formation, making it valuable for creating diverse benzofuran-based compounds. Recent studies have explored its use in developing fluorescent probes and advanced materials, aligning with current trends in material science innovation.

The pharmaceutical industry has shown increasing interest in benzofuran derivatives like 32565-18-7 due to their bioactive potential. This compound's structural features resemble those found in several FDA-approved drugs, particularly in the area of neurological disorders treatment. Researchers are investigating its structure-activity relationships to develop novel therapeutic agents with improved efficacy and safety profiles.

In terms of physical-chemical properties, 7-Chloro-3-methyl-benzofuran-2-carboxylic acid demonstrates moderate solubility in polar organic solvents such as methanol and dimethyl sulfoxide (DMSO), while being less soluble in water. Its melting point typically ranges between 180-185°C, and it shows good stability under standard storage conditions. These characteristics make it suitable for various laboratory applications and industrial processes.

The global market for specialty chemicals like 7-Chloro-3-methyl-benzofuran-2-carboxylic acid has been expanding steadily, driven by growing R&D investments in pharmaceutical intermediates. Market analysts project increased demand for such fine chemicals in the coming years, particularly from contract research organizations and drug development companies. The compound's CAS number 32565-18-7 has become a frequently searched term in chemical databases and scientific literature.

Quality control of 7-Chloro-3-methyl-benzofuran-2-carboxylic acid typically involves advanced analytical techniques such as high-performance liquid chromatography (HPLC) and nuclear magnetic resonance (NMR) spectroscopy. These methods ensure the compound meets the stringent purity requirements for research-grade chemicals. The chemical industry has established standardized protocols for its synthesis, purification, and characterization to maintain consistent quality across different production batches.

Environmental and safety considerations for handling 32565-18-7 follow standard laboratory practices for organic compounds. While not classified as hazardous under normal conditions, proper personal protective equipment (PPE) including gloves and safety glasses is recommended when working with this chemical. Its ecological impact has been studied in accordance with green chemistry principles, showing favorable biodegradability profiles compared to similar aromatic compounds.

Recent scientific publications have highlighted novel synthetic routes to 7-Chloro-3-methyl-benzofuran-2-carboxylic acid, focusing on catalytic methods and green chemistry approaches. These advancements aim to improve the compound's synthetic efficiency while reducing environmental footprint. The development of continuous flow chemistry techniques for its production represents one of the cutting-edge innovations in this field.

The intellectual property landscape surrounding benzofuran-2-carboxylic acid derivatives has become increasingly active, with several patents filed for their applications in medicinal chemistry and material science. This reflects the compound's growing commercial importance and potential for technological innovation. Academic institutions and pharmaceutical companies continue to explore its structure-property relationships through computational modeling and experimental studies.

For researchers sourcing 7-Chloro-3-methyl-benzofuran-2-carboxylic acid, it's important to verify the supplier's certificate of analysis (CoA) and quality assurance processes. The compound is available in various research quantities from specialized chemical suppliers, with pricing varying based on purity grade and order volume. Its global availability has improved significantly in recent years due to expanded production capacities.

Future research directions for CAS 32565-18-7 include exploring its potential in bioconjugation chemistry and as a scaffold for multifunctional materials. The compound's unique electronic properties make it particularly interesting for applications in organic electronics and optoelectronic devices. These emerging applications complement its traditional uses in pharmaceutical research and chemical synthesis.

In conclusion, 7-Chloro-3-methyl-benzofuran-2-carboxylic acid represents an important chemical building block with diverse applications across multiple scientific disciplines. Its combination of structural features and functional groups offers numerous possibilities for molecular design and material development. As research continues to uncover new potential uses for this compound, its significance in both academic and industrial settings is expected to grow substantially in the coming years.